BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Guide for
D-(-)-Pantolactone-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-(-)-Pantolactone-d6

Cat. No.: B15294272

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and analysis of D-(-)-Pantolactone-d6. This deuterated analog of D-(-)-Pantolactone is a
valuable tool in pharmaceutical research, particularly in pharmacokinetic and metabolic studies.

Commercial Suppliers

D-(-)-Pantolactone-d6 (CAS No. 1346617-43-3) is a specialized chemical and is available
from a select number of commercial suppliers.[1][2] Researchers can obtain this compound
from companies that specialize in isotopically labeled compounds. Below is a summary of
known suppliers; however, availability and product specifications should be confirmed directly

with the vendors.
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Supplier Website Notes
Lists D-(-)-Pantolactone-d6
Pharmaffiliates --INVALID-LINK-- with CAS number 1346617-43-
3.[1]
] Offers D-(-)-Pantolactone-d6
Santa Cruz Biotechnology --INVALID-LINK--
for research purposes.[3]
Lists several potential
ChemicalBook --INVALID-LINK-- suppliers for D-(-)-
Pantolactone-d6.[2]
A known supplier of a wide
Toronto Research Chemicals --INVALID-LINK-- range of isotopically labeled

compounds.

American Custom Chemicals

Corporation

Contact for information

Listed as a supplier on
ChemicalBook.[2]

Experimental Protocols
Proposed Synthesis of D-(-)-Pantolactone-d6

A plausible and efficient method for the synthesis of D-(-)-Pantolactone-d6 involves the

asymmetric reduction of a suitable precursor, ketopantolactone, using a deuterated reducing

agent. This approach allows for the stereospecific introduction of deuterium at the C1 position.

The methyl groups can be deuterated in an earlier step starting from deuterated

iIsobutyraldehyde.

Materials:

Ketopantolactone

Anhydrous solvent (e.g., Tetrahydrofuran (THF))

Sodium borodeuteride (NaBD4) or Lithium aluminum deuteride (LiAID4)

Chiral catalyst (e.g., a Corey-Bakshi-Shibata (CBS) catalyst)
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Deuterated water (D20) for quenching

Ethyl acetate

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

Reaction Setup: A flame-dried round-bottom flask is charged with ketopantolactone and a
chiral catalyst (e.g., (R)-CBS-oxazaborolidine) under an inert atmosphere (e.g., argon or
nitrogen).

Dissolution: Anhydrous THF is added to dissolve the starting materials. The solution is
cooled to a suitable temperature (e.g., -78 °C or 0 °C) to control the stereoselectivity of the
reduction.

Addition of Reducing Agent: A solution of the deuterated reducing agent (e.g., NaBD4 or
LiAID4) in an appropriate solvent is added dropwise to the cooled solution of
ketopantolactone. The reaction mixture is stirred at this temperature for a specified period
until the reaction is complete, as monitored by thin-layer chromatography (TLC).

Quenching: The reaction is carefully quenched by the slow addition of deuterated water
(D20) at low temperature.

Workup: The mixture is allowed to warm to room temperature, and the organic layer is
extracted with ethyl acetate. The combined organic extracts are washed with brine, dried
over anhydrous magnesium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is
purified by silica gel column chromatography to yield D-(-)-Pantolactone-d6.

Analytical Methods for Quality Control

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15294272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The identity and purity of the synthesized D-(-)-Pantolactone-d6 should be confirmed using a
combination of analytical techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

'H NMR: The *H NMR spectrum is expected to be similar to that of the non-deuterated D-(-)-
Pantolactone, but with the absence of the signal corresponding to the proton at the C1
position, confirming successful deuteration at this site. The integration of the remaining
proton signals should be consistent with the structure.

2H NMR (Deuterium NMR): A signal corresponding to the deuterium at the C1 position
should be observed, providing direct evidence of deuteration.

13C NMR: The 3C NMR spectrum will show characteristic shifts for the carbon atoms in the
molecule. The carbon atom attached to the deuterium (C1) will exhibit a triplet due to C-D
coupling and a noticeable isotopic shift compared to the non-deuterated analog.

. Mass Spectrometry (MS):

Electron lonization (EI-MS) or Electrospray lonization (ESI-MS): Mass spectrometry is a
critical tool to confirm the molecular weight of the deuterated compound. The molecular ion
peak ([M]* or [M+H]*) for D-(-)-Pantolactone-d6 will be shifted by +6 mass units compared
to the non-deuterated form (CeH4DeOs3, exact mass: 136.09 g/mol vs. CeH100s3, exact mass:
130.06 g/mol ). The fragmentation pattern can also provide structural information.

. Gas Chromatography (GC):

A gas chromatographic method can be employed to determine the chemical purity of D-(-)-
Pantolactone-d6.[4] A suitable capillary column (e.g., with a chiral stationary phase) can
also be used to assess the enantiomeric purity. The retention time of the deuterated
compound may be slightly different from its non-deuterated counterpart.

Visualizations
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Analytical Workflow for Quality Control

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pantolactone-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15294272#commercial-suppliers-and-availability-of-
d-pantolactone-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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